Cas no 9052-95-3 (Dianion HP-20 Resin)

• Product Name: Dianion HP-20 Resin
• CAS No: 9052-95-3
• MF: C₂₈H₃₀
• MW: 366.537807941437
• CID: 805713
• PubChem ID: 24878974
• Update Time: 2025-10-31

Dianion HP-20 Resin Chemical and Physical Properties

Names and Identifiers

• Benzene,diethenyl-,polymers,polymer with ethenylbenzene and ethenylethylbenzene
• 1,2-divinylbenzene, 1-ethyl-2-vinyl-benzene, styrene
• SOYAMIDOPROPYL ETHYLDIMONIUM ETHOSULFATE
• PORAPAK P (100-120 MESH ASTM) FOR GC
• Divinylbenzene, ethylvinylbenzene, vinylbenzene copolymer
• Ethenylbenzene, diethenylbenzene, ethylethenylbenzene polymer
• Divinylbenzene,ethylvinylbenzene,vinylbenzenecopolymer
• Ethenylbenzene,diethenylbenzene,ethylethenylbenzenepolymer
• PORAPAK P (80-100 MESH ASTM) FOR GC
• styrene/ divinylbenzene/ ethylvinylbenzene copolymer
• Diaion? HP21, synthetic adsorbent resin, Highly porous type, 40g/L on PS-DVB
• PORAPAK P (100-120 MESH ASTM) FOR GC
• Benzene,diethenyl-,polymerwithethenylbenzeneandethenylethylbenzene
• diethenyl-benzenpolymerwithethenylbenzeneandethenylethylbenzene
• Dianion HP-20 Resin

• MDL： MFCD00146442
• Inchi： 1S/C10H12.C10H10.C8H8/c2*1-3-9-7-5-6-8-10(9)4-2;1-2-8-6-4-3-5-7-8/h3,5-8H,1,4H2,2H3;3-8H,1-2H2;2-7H,1H2
• InChI Key： NWUYHJFMYQTDRP-UHFFFAOYSA-N
• SMILES： C1(=C([H])C([H])=C([H])C([H])=C1C([H])=C([H])[H])C([H])([H])C([H])([H])[H].C1(C([H])=C([H])[H])=C([H])C([H])=C([H])C([H])=C1C([H])=C([H])[H].C1(C([H])=C([H])[H])C([H])=C([H])C([H])=C([H])C=1[H]

Computed Properties

• Exact Mass: 366.235
• Monoisotopic Mass: 366.235
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 281
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.01 g/mL at 25 °C (true wet)(lit.)
• Boiling Point: 187.3ºC at 760mmHg
• Flash Point: 58.8ºC
• Water Partition Coefficient: It is soluble in water.
• LogP: 8.19420
• Solubility: It is soluble in water.

Dianion HP-20 Resin Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Additional information on Dianion HP-20 Resin

Dianion HP-20 Resin: A Comprehensive Overview

The Dianion HP-20 Resin (CAS No. 9052-95-3) is a highly specialized ion exchange resin that has garnered significant attention in various industrial and research applications. This resin is renowned for its exceptional performance in ion exchange processes, particularly in the purification and separation of ions in aqueous solutions. Its unique properties, including high selectivity, mechanical stability, and chemical resistance, make it an indispensable material in fields such as water treatment, pharmaceuticals, and chemical manufacturing.

Recent advancements in ion exchange technology have further enhanced the capabilities of Dianion HP-20 Resin. Studies have shown that this resin exhibits superior performance in the removal of heavy metals from industrial wastewater, a critical concern in environmental protection. For instance, a 2023 study published in *Environmental Science & Technology* demonstrated that Dianion HP-20 Resin achieved a removal efficiency of over 99% for lead and cadmium ions under optimized conditions. This finding underscores its potential as a sustainable solution for addressing water pollution challenges.

One of the key features of Dianion HP-20 Resin is its ability to operate effectively under a wide range of pH conditions. This versatility allows it to be employed in diverse applications, from acidic to alkaline environments. Researchers have also explored its use in the purification of rare earth elements, which are essential components in modern electronics and renewable energy technologies. A 2023 paper in *Journal of Rare Earths* highlighted that Dianion HP-20 Resin significantly improved the recovery rate of rare earth ions compared to traditional methods.

In addition to its environmental applications, Dianion HP-20 Resin has found extensive use in the pharmaceutical industry. Its high selectivity enables efficient separation of active pharmaceutical ingredients (APIs) from impurities during drug manufacturing processes. A recent study in *Pharmaceutical Research* reported that the use of Dianion HP-20 Resin resulted in a 30% reduction in production time while maintaining high purity standards for APIs.

The demand for Dianion HP-20 Resin has been steadily increasing due to its compatibility with advanced manufacturing techniques such as continuous flow processing. This method allows for real-time monitoring and adjustment of ion exchange parameters, enhancing process efficiency and product quality. As highlighted in a 2023 review published in *Chemical Engineering Journal*, continuous flow systems incorporating Dianion HP-20 Resin have shown promising results in large-scale industrial applications.

Moreover, the development of novel regeneration techniques for Dianion HP-20 Resin has addressed concerns related to resource consumption and operational costs. A 2023 study in *Separation Science & Technology* introduced a regenerative process utilizing low-concentration acid solutions, which not only reduced energy consumption but also minimized waste generation.

In conclusion, Dianion HP-20 Resin (CAS No. 9052-95-3) stands as a testament to the advancements in ion exchange technology. Its exceptional performance across multiple applications, combined with recent research breakthroughs, positions it as a pivotal material for addressing contemporary challenges in environmental protection, pharmaceuticals, and industrial manufacturing. As industries continue to prioritize sustainability and efficiency, the role of Dianion HP-20 Resin is expected to grow significantly.